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Compound of Interest

Compound Name: NV03

Cat. No.: B1193381 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide serves as a comprehensive resource on the core physicochemical

properties and solubility profile of the novel compound NV03. The data presented herein is

intended to support research and development efforts by providing a thorough understanding of

the compound's fundamental characteristics. All quantitative data is summarized in structured

tables for ease of comparison, and detailed methodologies for key experiments are provided.

Physicochemical Properties of NV03
A summary of the key physicochemical properties of NV03 is presented in Table 1. These

parameters are crucial for predicting the compound's behavior in biological systems and for

guiding formulation development.

Table 1: Summary of NV03 Physicochemical Properties
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Property Value

Molecular Formula C₁₇H₁₆N₂O₄S

Molecular Weight 360.39 g/mol

pKa 6.8 (amine), 10.2 (phenol)

logP 2.5

Melting Point 182-185 °C

Solubility Profile of NV03
The solubility of NV03 was assessed in a range of pharmaceutically relevant solvents. The

results, presented in Table 2, indicate that NV03 has moderate solubility in organic solvents

and is sparingly soluble in aqueous solutions at neutral pH.

Table 2: Solubility of NV03 in Various Solvents at 25 °C

Solvent Solubility (mg/mL)

Water (pH 7.4) 0.05

DMSO 25

Ethanol 5

Experimental Protocols
The following sections detail the methodologies used to determine the physicochemical and

solubility properties of NV03.

Determination of pKa
The acid dissociation constants (pKa) of NV03 were determined using potentiometric titration. A

1 mg/mL solution of NV03 was prepared in a 50:50 mixture of methanol and water. The solution

was then titrated with 0.1 M HCl and 0.1 M NaOH, and the pH was monitored using a

calibrated pH meter. The pKa values were calculated from the titration curve using the

Henderson-Hasselbalch equation.
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Determination of logP
The partition coefficient (logP) of NV03 was determined using the shake-flask method. A known

amount of NV03 was dissolved in a biphasic system of n-octanol and water. The mixture was

shaken for 24 hours to allow for equilibrium to be reached. The concentration of NV03 in both

the n-octanol and water phases was then determined by UV-Vis spectroscopy at its λmax of

280 nm. The logP value was calculated as the logarithm of the ratio of the concentration in the

n-octanol phase to the concentration in the water phase.

Determination of Melting Point
The melting point of NV03 was determined using a differential scanning calorimeter (DSC). A

small sample of the compound was heated in an aluminum pan at a rate of 10 °C/min, and the

heat flow was monitored. The melting point was taken as the onset of the melting endotherm.

Determination of Solubility
The solubility of NV03 in various solvents was determined by the equilibrium solubility method.

An excess amount of NV03 was added to each solvent in a sealed vial. The vials were then

agitated at 25 °C for 48 hours to ensure equilibrium was reached. The resulting saturated

solutions were filtered, and the concentration of dissolved NV03 was quantified by high-

performance liquid chromatography (HPLC) with UV detection.

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the logical relationships and processes described, the following diagrams

have been generated using Graphviz (DOT language).
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Caption: Experimental workflow for determining the physicochemical properties and solubility of

NV03.
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Caption: Logical relationship between physicochemical properties, solubility, and drug

development of NV03.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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